Cas no 2163952-57-4 (tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate)

• Product Name: tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate
• CAS No: 2163952-57-4
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 6217002
• PubChem ID: 165527124
• Update Time: 2025-05-21

tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate
• 2163952-57-4
• EN300-1459881
• tert-butyl 3-[(2Z)-4-methoxy-4-oxobut-2-en-2-yl]piperidine-1-carboxylate

• Inchi： 1S/C15H25NO4/c1-11(9-13(17)19-5)12-7-6-8-16(10-12)14(18)20-15(2,3)4/h9,12H,6-8,10H2,1-5H3/b11-9-
• InChI Key： YEWUKLOAXQCBDF-LUAWRHEFSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(/C(=C\C(=O)OC)/C)C1)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate

tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2163952-57-4, known as tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a piperidine ring substituted with a tert-butyl group and a 4-methoxy-4-oxobut-2-en-2-yl group. The tert-butyl moiety contributes to the molecule's stability, while the piperidine ring and the enone group (from the butenoyl part) are key functional groups that influence its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents. The enone group, which is conjugated with the methoxy substituent, plays a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for various biochemical assays. Researchers have also explored its ability to act as a precursor in the synthesis of more complex molecules, leveraging its structural versatility.

One of the most intriguing aspects of tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate is its stereochemistry. The (Z) configuration at the double bond introduces steric hindrance, which can influence both its physical properties and biological interactions. This stereochemical feature has been exploited in asymmetric synthesis strategies, where it serves as a chiral building block for constructing enantioselective compounds.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process, yielding high-purity products with excellent stereochemical control. Such advancements in synthetic methodology have made this compound more accessible for further research and development.

The biological evaluation of tert-butyl 3-(2Z)-4-methoxy-4-oxobut-2-en-2-ylpiperidine-1-carboxylate has revealed promising results in vitro. It has demonstrated moderate inhibitory activity against several kinases, suggesting its potential as a lead compound for developing therapeutic agents targeting kinase-related diseases such as cancer and inflammatory disorders. Additionally, its ability to modulate cellular signaling pathways has been explored in recent studies, further underscoring its therapeutic potential.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses have provided detailed insights into its molecular structure and purity, ensuring its reliability for both academic and industrial applications.

In conclusion, tert-butyl 3-(2Z)-4-methoxy-4 oxobut 2 en 2 ylpiperidine 1 carboxylate stands out as a multifaceted organic compound with significant implications in drug discovery and chemical synthesis. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers across various disciplines.